N-allyl-4-chloro-3-propoxybenzenesulfonamide

• Molecular Formula: C12H16ClNO3S
• Molecular Weight: 289.78 g/mol
• IUPAC Name: 4-chloro-N-prop-2-enyl-3-propoxybenzenesulfonamide
• InChI: InChI=1S/C12H16ClNO3S/c1-3-7-14-18(15,16)10-5-6-11(13)12(9-10)17-8-4-2/h3,5-6,9,14H,1,4,7-8H2,2H3
• InChI Key: NEPRQCGXLKWPEP-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)S(=O)(=O)NCC=C)Cl

Description

N-allyl-4-chloro-3-propoxybenzenesulfonamide, also known as CAPS, is a sulfonamide compound that has been widely used in scientific research. CAPS has a unique chemical structure that makes it an ideal candidate for various applications in biochemistry and biophysics.

Mechanism of Action

The mechanism of action of N-allyl-4-chloro-3-propoxybenzenesulfonamide as a buffer is based on its ability to maintain a stable pH environment. This compound acts as a weak acid and a weak base, which allows it to resist changes in pH when an acid or base is added to the solution. This compound can also chelate metal ions, which makes it an ideal buffer for metalloproteins.
Biochemical and Physiological Effects
This compound has no known direct biochemical or physiological effects on living organisms. However, it has been used as a buffer in various biochemical and physiological experiments. This compound has been shown to have no toxic effects on cells or tissues at concentrations used in experiments.

Advantages and Limitations for Lab Experiments

N-allyl-4-chloro-3-propoxybenzenesulfonamide has several advantages as a buffer for lab experiments. It has a high buffering capacity, which allows it to resist changes in pH when an acid or base is added to the solution. This compound is also stable over a wide range of temperatures and can be stored for long periods without degradation. However, this compound has some limitations as a buffer. It has a limited pH range of 9.0-11.0, which restricts its use in experiments conducted at other pH values. This compound can also interfere with some assays, such as those that use metal ions.

Future Directions

For research include modifying the chemical structure of N-allyl-4-chloro-3-propoxybenzenesulfonamide to improve its properties and exploring its use in other applications.

Synthesis Methods

The synthesis of N-allyl-4-chloro-3-propoxybenzenesulfonamide involves the reaction of 4-chloro-3-propoxybenzenesulfonyl chloride with allylamine in the presence of a base. The reaction yields this compound as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

N-allyl-4-chloro-3-propoxybenzenesulfonamide has been widely used in scientific research as a buffer for pH-dependent biochemical and biophysical studies. This compound has a pKa value of 10.4, which makes it an ideal buffer for experiments conducted at pH 9.0-11.0. This compound has been used as a buffer in various applications such as protein crystallization, enzyme activity assays, and electrophoresis.